

A Comparative Guide to the Pharmacokinetic Properties of Spiro-Lactam Containing Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *1,7-Diazaspiro[4.4]nonan-2-one*
2,2,2-trifluoroacetate

CAS No.: *1566649-47-5*

Cat. No.: *B1458559*

[Get Quote](#)

Introduction: The Rising Prominence of Spiro-Lactams in Drug Discovery


The spirocyclic scaffold, characterized by a central carbon atom shared by two rings, has become an increasingly vital structural motif in modern medicinal chemistry. Its inherent three-dimensionality offers a significant departure from the "flatland" of traditional aromatic compounds, providing a rigid framework that can improve binding affinity and selectivity for biological targets.^{[1][2]} When this spiro-center is incorporated into a β -lactam ring—a four-membered cyclic amide famous for its role in penicillin antibiotics—it gives rise to the spiro- β -lactam class.^{[3][4]} These compounds are not only of interest for their potential as novel antimicrobial agents but also for a wide array of other pharmacological activities, including cholesterol absorption inhibition, anticancer properties, and antiviral activity.^{[3][5][6][7][8][9]}

However, the therapeutic success of any drug candidate hinges not just on its biological activity but on its pharmacokinetic profile—the journey it takes through the body. Understanding the

Absorption, Distribution, Metabolism, and Excretion (ADME) properties of spiro-lactam compounds is therefore critical for their translation from promising hits to clinically effective drugs.[10][11][12] This guide provides an in-depth comparison of the pharmacokinetic properties of spiro-lactam containing compounds, supported by experimental data and protocols, to empower researchers in the rational design and development of this promising therapeutic class.

The ADME Journey of a Spiro-Lactam Compound

The unique, rigid, and three-dimensional structure of spiro-lactams significantly influences their interaction with the biological systems that govern pharmacokinetics. This journey can be systematically evaluated through a series of in vitro and in vivo studies.



[Click to download full resolution via product page](#)

Caption: General workflow of a drug's ADME journey in the body.

Absorption: Crossing the Biological Barrier

For a drug to be orally active, it must first dissolve in the gastrointestinal fluid and then permeate the intestinal wall to reach the bloodstream. The key determinants of absorption are therefore solubility and permeability.[\[13\]](#)

Physicochemical Properties: The "drug-likeness" of a compound is often initially assessed using guidelines like Lipinski's Rule of Five, which correlates oral bioavailability with properties like molecular weight (< 500 Da), lipophilicity (LogP < 5), and hydrogen bonding capacity.[\[13\]](#) The spirocyclic scaffold provides a powerful tool for medicinal chemists to fine-tune these properties, optimizing for absorption while maintaining target affinity.

Case Study: Spironolactone While technically a spiro-lactone, the approved drug Spironolactone serves as an excellent, well-documented proxy for this class. It is a mineralocorticoid receptor antagonist used to treat conditions like high blood pressure and heart failure.[\[14\]](#) Its pharmacokinetics reveal that food can significantly increase its bioavailability by nearly 95%, a crucial consideration for patient dosing regimens.[\[15\]](#) This is likely due to increased dissolution and splanchnic blood flow.

Supporting Experimental Protocol: Caco-2 Permeability Assay

This in vitro assay is a gold standard for predicting intestinal drug absorption.[\[11\]](#)[\[16\]](#)

Causality: The Caco-2 cell line, derived from human colorectal adenocarcinoma, differentiates into a monolayer of polarized enterocytes that form tight junctions. This monolayer mimics the intestinal epithelial barrier, making it an excellent model to assess a compound's potential for passive diffusion and active transport across the gut wall.

Methodology:

- **Cell Culture:** Caco-2 cells are seeded onto a semi-permeable membrane of a Transwell® insert and cultured for 21-25 days to allow for differentiation and monolayer formation.
- **Monolayer Integrity Check:** The transepithelial electrical resistance (TEER) is measured to ensure the integrity of the tight junctions. A Lucifer yellow rejection test is also performed as a secondary check for paracellular leakage.

- Permeability Assessment (Apical to Basolateral):
 - The test compound is added to the apical (AP or upper) chamber, which represents the intestinal lumen.
 - Samples are taken from the basolateral (BL or lower) chamber, representing the bloodstream, at various time points (e.g., 30, 60, 90, 120 minutes).
- Efflux Assessment (Basolateral to Apical): To determine if the compound is a substrate of efflux transporters like P-glycoprotein (P-gp), the experiment is reversed. The compound is added to the BL chamber, and its appearance in the AP chamber is monitored.
- Quantification: The concentration of the compound in the collected samples is determined using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).
- Data Analysis: The apparent permeability coefficient (Papp) is calculated in cm/s. The efflux ratio (Papp B-A / Papp A-B) is calculated to identify potential efflux.

Distribution: Reaching the Site of Action

Once in the bloodstream, a drug distributes throughout the body. This process is heavily influenced by its binding to plasma proteins, primarily albumin. Only the unbound ("free") fraction of a drug is available to exert its therapeutic effect and to be metabolized or excreted.

Plasma Protein Binding (PPB): The lipophilicity of spiro-lactam compounds often dictates their degree of PPB. A study on 16 spiro-lactones demonstrated a clear correlation between lipophilicity and the extent of plasma binding.^[17] High PPB can act as a reservoir, prolonging the drug's half-life, but can also limit its availability at the target site. Spironolactone and its metabolites, for example, are more than 90% bound to plasma proteins.^[15]

Supporting Experimental Protocol: Rapid Equilibrium Dialysis (RED) for PPB

Causality: The RED device uses a semi-permeable membrane (typically 8 kDa molecular weight cutoff) to separate a plasma-containing chamber from a buffer-containing chamber. The drug can cross the membrane, but proteins cannot. At equilibrium, the concentration of the free drug will be equal in both chambers, allowing for a direct measurement of the unbound fraction.

Methodology:

- **Device Preparation:** A RED device insert is placed into a Teflon base plate.
- **Sample Addition:** The test compound is spiked into plasma (human, rat, etc.) and 500 μL is added to one chamber of the insert. An equal volume of phosphate-buffered saline (PBS) is added to the other chamber.
- **Incubation:** The plate is sealed and incubated at 37°C on an orbital shaker for 4-6 hours to reach equilibrium.
- **Sampling & Analysis:** After incubation, aliquots are taken from both the plasma and buffer chambers.
- **Matrix Matching:** To avoid analytical artifacts, the plasma sample is diluted with PBS, and the PBS sample is diluted with blank plasma to ensure both analytical samples have the same final matrix composition.
- **Quantification:** The concentrations in both chambers are determined by LC-MS/MS.
- **Calculation:** The fraction unbound (f_u) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Metabolism: Biotransformation and Clearance

Metabolism is the body's process of chemically modifying drugs, primarily in the liver by enzymes like the Cytochrome P450 (CYP) superfamily.^[16] This process typically renders compounds more water-soluble to facilitate excretion. The metabolic stability of a compound is a key determinant of its half-life and oral bioavailability.


Structural Influence: The rigid, spirocyclic nature of these compounds can impart significant metabolic stability. The three-dimensional structure can sterically shield potential sites of metabolism from enzymatic attack, a desirable property that can lead to a longer duration of action.^[2] However, as seen with Spironolactone, metabolism can also be extensive and lead to the formation of active metabolites, which themselves contribute to the drug's overall therapeutic effect and pharmacokinetic profile.^[15]

Supporting Experimental Protocol: Metabolic Stability in Liver Microsomes

Causality: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of drug-metabolizing enzymes, particularly CYPs. They are a cost-effective and standard in vitro tool to assess Phase I metabolic stability.[\[18\]](#)[\[19\]](#)

Methodology:

- **Reaction Mixture Preparation:** A master mix containing liver microsomes (e.g., human, rat) and a buffer (e.g., potassium phosphate) is prepared.
- **Incubation:** The test compound is added to the microsome mixture and pre-warmed to 37°C.
- **Reaction Initiation:** The metabolic reaction is initiated by adding a pre-warmed NADPH-regenerating system (cofactor required for CYP activity).
- **Time-Point Sampling:** Aliquots are removed from the reaction at specific time points (e.g., 0, 5, 15, 30, 60 minutes).
- **Reaction Quenching:** The reaction in each aliquot is immediately stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This also precipitates the proteins.
- **Sample Processing:** The quenched samples are centrifuged to pellet the precipitated protein.
- **Analysis:** The supernatant is analyzed by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.
- **Data Analysis:** The natural log of the percentage of the parent compound remaining is plotted against time. The slope of this line is used to calculate the intrinsic clearance (CL_{int}) and the in vitro half-life (t_{1/2}).



[Click to download full resolution via product page](#)

Caption: A typical in vitro ADME screening cascade for drug discovery.

Excretion: Eliminating the Compound from the Body

The final step is the removal of the drug and its metabolites from the body, primarily through the kidneys (renal excretion) into urine or via the liver into bile and then feces (biliary excretion).^[20] The physicochemical properties of the metabolites (e.g., polarity, size) determine the dominant excretion pathway. For Spironolactone, its metabolites are excreted primarily through urine and secondarily through bile.^[15]

Supporting Experimental Protocol: In Vivo Pharmacokinetic Study

Causality: While in vitro assays are predictive, an in vivo study in an animal model is essential to understand the complex interplay of ADME processes in a whole organism and to determine key parameters like clearance, volume of distribution, half-life, and bioavailability.[21][22][23]

Methodology:

- **Animal Model Selection:** Rodents (rats or mice) are commonly used in early discovery due to practical and ethical considerations.[24] The choice depends on which species has metabolic pathways most similar to humans for the compound class.
- **Dosing:** The compound is administered to a cohort of animals, typically via intravenous (IV) and oral (PO) routes in separate groups.
 - **IV Dosing:** Provides a direct measure of clearance and volume of distribution, with 100% bioavailability by definition.
 - **PO Dosing:** Allows for the determination of oral bioavailability (F%).
- **Blood Sampling:** Blood samples are collected at a series of predetermined time points (e.g., 5 min, 15 min, 1h, 2h, 4h, 8h, 24h) via a cannulated vessel to minimize stress on the animal. [24][25]
- **Sample Processing:** Plasma is separated from the blood samples by centrifugation.
- **Bioanalysis:** Drug concentrations in the plasma samples are quantified using a validated LC-MS/MS method.[24]
- **Pharmacokinetic Analysis:** The plasma concentration-time data is analyzed using non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters.
- **Excretion (Optional):** For excretion studies, animals are housed in metabolic cages that allow for the separate collection of urine and feces over 24-48 hours to quantify the amount of drug and metabolites eliminated by each route.

Comparative Summary of Pharmacokinetic Parameters

The table below provides a comparative overview of key pharmacokinetic parameters, using the well-characterized drug Spironolactone as a benchmark. This illustrates how these properties are reported and can be used to compare different spiro-lactam compounds during development.

Parameter	Spironolactone (Example)	Spiro-Lactam Compound A (Hypothetical)	Spiro-Lactam Compound B (Hypothetical)	Significance & Experimental Basis
Absorption				
Oral Bioavailability (F%)	~75% (Increased by food)[15]	60%	15%	Percentage of oral dose reaching systemic circulation. Determined via in vivo PK studies.
Caco-2 Permeability (Papp, 10 ⁻⁶ cm/s)	High	High	Low	Predicts intestinal absorption. Low permeability often leads to poor bioavailability.
Distribution				
Plasma Protein Binding (fu %)	<10% (fu = fraction unbound)[15]	25%	80%	High binding can limit free drug concentration but prolong half-life. Determined via RED assay.
Volume of Distribution (Vd, L/kg)	Low (~0.05 L/kg for S)	Moderate (1-3 L/kg)	High (>10 L/kg)	Indicates extent of tissue distribution. Determined via in vivo PK studies.
Metabolism				

Microsomal Half-Life (t _{1/2} , min)	Very short (<5 min)[15]	45 min	>120 min	Predicts hepatic clearance. Very short half-life can indicate high first-pass metabolism.
Major Metabolites	Canrenone, TMS, HTMS (Active)[15]	Hydroxylated (Inactive)	Parent drug is major component	Identifies metabolic "soft spots" and determines if metabolites are active or inactive.
Excretion				
Clearance (CL, mL/min/kg)	High	Moderate	Low	Rate of drug removal from the body. Determined via in vivo PK studies.
Primary Route of Excretion	Renal (Metabolites)[15]	Renal	Biliary	Important for dose adjustments in patients with renal or hepatic impairment.

Conclusion and Future Directions

The pharmacokinetic profile of spiro-lactam containing compounds is intrinsically linked to their unique three-dimensional structure. This guide demonstrates that a systematic, experimentally-driven approach is essential to characterize the ADME properties that govern the success of these molecules as therapeutic agents. Early in vitro screening for permeability, metabolic stability, and protein binding can effectively de-risk candidates and guide medicinal chemistry efforts.[10][16] Subsequent in vivo studies provide the definitive data needed to understand the

complex interplay of these factors and predict human pharmacokinetics.[21] As synthetic methodologies for creating diverse spiro-lactam libraries continue to advance, the integration of these pharmacokinetic principles early in the discovery process will be paramount to unlocking the full therapeutic potential of this promising class of compounds.

References

- Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from [\[Link\]](#)
- Creative Biolabs. (n.d.). Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. Retrieved from [\[Link\]](#)
- PharmaLegacy. (n.d.). In Vitro ADME Studies. Retrieved from [\[Link\]](#)
- Lin, J. H. (2010). Application of In Vivo Animal Models to Characterize the Pharmacokinetic and Pharmacodynamic Properties of Drug Candidates in Discovery Settings. *Current Drug Metabolism*, 11(2). Retrieved from [\[Link\]](#)
- Concept Life Sciences. (n.d.). In Vitro ADME Assays. Retrieved from [\[Link\]](#)
- InfinixBio. (n.d.). In Vitro ADME Studies: Laying the Foundation for Preclinical Success. Retrieved from [\[Link\]](#)
- Biotechfarm. (n.d.). Animal Pharmacokinetic Studies for Safe Treatments. Retrieved from [\[Link\]](#)
- Biolivz Research Center. (n.d.). In Vivo Pharmacokinetics | PK Screening & Modeling Services. Retrieved from [\[Link\]](#)
- Creative Biolabs. (n.d.). Small Animal In Vivo PK Service. Retrieved from [\[Link\]](#)
- Tang, C., & Prueksaritanont, T. (2010). Use of in vivo animal models to assess pharmacokinetic drug-drug interactions. *Pharmaceutical Research*, 27(9), 1772-87. Retrieved from [\[Link\]](#)
- Narula, D., et al. (n.d.). Biologically active spiro-fused β -lactams (I–IV) and heterocyclic scaffolds (V–VIII). [Diagram]. ResearchGate. Retrieved from [\[Link\]](#)

- Chien, Y. W., & Lambert, H. J. (1976). Binding of spirolactones to human plasma proteins. *Journal of Pharmaceutical Sciences*, 65(9), 1337-40. Retrieved from [\[Link\]](#)
- Tantry, S. J., et al. (2022). Synthetic approach toward spiro quinoxaline- β -lactam based heterocyclic compounds: Spectral characterization, SAR, pharmacokinetic and biomolecular interaction studies. *Journal of Molecular Structure*, 1265. Retrieved from [\[Link\]](#)
- Obach, R. S. (2001). Prediction of pharmacokinetic properties using experimental approaches during early drug discovery. *Current Opinion in Drug Discovery & Development*, 4(1), 36-44. Retrieved from [\[Link\]](#)
- Pfizer. (n.d.). ALDACTONE® (spironolactone) Clinical Pharmacology. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Phases of clinical research. Retrieved from [\[Link\]](#)
- Vipergen. (n.d.). Small Molecule Drugs: Principles of Drug-Likeness and Molecular Design for Optimal Therapeutic Efficacy. Retrieved from [\[Link\]](#)
- Dhooghe, M., & Thi, H. D. (2019). An update on the synthesis and reactivity of spiro-fused β -lactams. *Arkivoc*, 2018(6), 314-347. Retrieved from [\[Link\]](#)
- Josa-Culler , L., et al. (2017). Synthesis and bioactivity of fused- and spiro- β -lactone-lactam systems. *Organic & Biomolecular Chemistry*, 15(25), 5373-5379. Retrieved from [\[Link\]](#)
- Majumder, U. (2020). Synthesis of medicinally privileged spiro- β -lactams. *ScholarWorks @ UTRGV*. Retrieved from [\[Link\]](#)
- Pires, D. E. V., Blundell, T. L., & Ascher, D. B. (2015). pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures. *Journal of Medicinal Chemistry*, 58(9), 4066-4072. Retrieved from [\[Link\]](#)
- Sanga, S., et al. (2011). Computational Approaches to Analyze and Predict Small Molecule Transport and Distribution at Cellular and Subcellular Levels. *Current Drug Metabolism*, 12(7), 646-661. Retrieved from [\[Link\]](#)
- Yadav, P., Berry, S., & Bhalla, A. (2024). Chemical Methods for the Construction of Spirocyclic β -Lactams and Their Biological Importance. *SynOpen*. Retrieved from [\[Link\]](#)

- Ferreira, R., et al. (2023). Rapid and Efficient Access to Novel Bio-Inspired 3-Dimensional Tricyclic SpiroLactams as Privileged Structures via Meyers' Lactamization. *Molecules*, 28(6), 2496. Retrieved from [\[Link\]](#)
- Alves, M. J., et al. (2022). Unveiling a family of spiro- β -lactams with anti-HIV and antiparasmodial activity via phosphine-catalyzed [3+2] annulation of 6-alkylidene-penicillanates and allenates. *Frontiers in Chemistry*, 10. Retrieved from [\[Link\]](#)
- Knoph, K., & Stass, H. (2019). Four Decades of β -Lactam Antibiotic Pharmacokinetics in Cystic Fibrosis. *Clinical Pharmacokinetics*, 58(1), 1-14. Retrieved from [\[Link\]](#)
- Alves, M. J., et al. (2019). Spiro-Lactams as Novel Antimicrobial Agents. *Medicinal Chemistry*, 16(5), 675-682. Retrieved from [\[Link\]](#)
- Kurkin, V. V., et al. (2021). Synthetic Routes to Approved Drugs Containing a Spirocycle. *Molecules*, 26(11), 3366. Retrieved from [\[Link\]](#)
- Josa-Culler , L., et al. (2017). Synthesis and bioactivity of fused- and spiro- β -lactone-lactam systems. *Organic & Biomolecular Chemistry*, 15(25), 5373-5379. Retrieved from [\[Link\]](#)
- Reshma, S. B., et al. (n.d.). Spiro- β -lactams with potent antimicrobial activity. [Diagram]. ResearchGate. Retrieved from [\[Link\]](#)
- Moloney, M. G., et al. (2017). Synthesis and bioactivity of fused- and spiro- -lactone-lactam systems. [Request PDF]. ResearchGate. Retrieved from [\[Link\]](#)
- Kurkin, V. V., et al. (2021). Synthetic Routes to Approved Drugs Containing a Spirocycle. *Molecules*, 26(11), 3366. Retrieved from [\[Link\]](#)
- Bhunia, S. K., et al. (2022). Bromo-lactamization of isoxazole via neighboring group participation: toward spiro-isoxazoline γ -lactams as a novel source of 3D-molecules. *Organic & Biomolecular Chemistry*, 20(15), 3113-3117. Retrieved from [\[Link\]](#)
- Wang, Y., et al. (2020). Synthesis of biologically relevant steroidal spiro β -lactams from dienamides through the cascade 4-endo N-cyclization/aerobic oxidation sequence. *Steroids*, 159, 108635. Retrieved from [\[Link\]](#)

- Veiga, R. P., & Paiva, J. A. (2018). Pharmacokinetics–pharmacodynamics issues relevant for the clinical use of beta-lactam antibiotics in critically ill patients. *Critical Care*, 22(1), 229. Retrieved from [[Link](#)]
- Dhooghe, M., & Thi, H. D. (2019). Synthesis of spiro- β -lactams 37 using different carboxylic activators 36. [Diagram]. ResearchGate. Retrieved from [[Link](#)]
- OUCI. (n.d.). Drug Excretion. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Synthesis of peptidomimetic spiro- β -lactams from serine and.... Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Rapid and Efficient Access to Novel Bio-Inspired 3-Dimensional Tricyclic SpiroLactams as Privileged Structures via Meyers' Lactamization - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 2. Bromo-lactamization of isoxazole via neighboring group participation: toward spiro-isoxazoline γ - and δ -lactams - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 3. researchgate.net [researchgate.net]
- 4. ScholarWorks @ UTRGV - Research Symposium: Synthesis of medically privileged spiro- β -lactams [scholarworks.utrgv.edu]
- 5. Synthesis and bioactivity of fused- and spiro- β -lactone-lactam systems - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
- 7. Frontiers | Unveiling a family of spiro- β -lactams with anti-HIV and antiparasitic activity via phosphine-catalyzed [3+2] annulation of 6-alkylidene-penicillanates and allenates [frontiersin.org]
- 8. Spiro-Lactams as Novel Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]

- 10. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery - Creative Biolabs [creative-biolabs.com]
- 11. In Vitro ADME Studies: The Foundation of Preclinical Success - InfinixBio [infinixbio.com]
- 12. Prediction of pharmacokinetic properties using experimental approaches during early drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. small molecule drug discovery - Next Generation Treatment Solutions [vipergen.com]
- 14. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
- 15. pfizermedical.com [pfizermedical.com]
- 16. criver.com [criver.com]
- 17. Binding of spirolactones to human plasma proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. In Vitro ADME Studies - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]
- 19. In Vitro ADME Assays [conceptlifesciences.com]
- 20. Drug Excretion [ouci.dntb.gov.ua]
- 21. benthamdirect.com [benthamdirect.com]
- 22. biotechfarm.co.il [biotechfarm.co.il]
- 23. Use of in vivo animal models to assess pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. Small Animal In Vivo PK Service - Creative Biolabs [creative-biolabs.com]
- 25. biolivz.com [biolivz.com]
- To cite this document: BenchChem. [A Comparative Guide to the Pharmacokinetic Properties of Spiro-Lactam Containing Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1458559/docs#a-comparative-guide-to-the-pharmacokinetic-properties-of-spiro-lactam-containing-compounds>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)